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For researchers, scientists, and drug development professionals, this guide provides an
objective comparison of the ballistic performance of polydicyclopentadiene (pDCPD)
composites against leading alternatives such as aramid fibers (e.g., Kevlar®) and ultra-high
molecular weight polyethylene (UHMWPE, e.g., Dyneema®). The information is supported by
experimental data to inform material selection for advanced protective applications.

Polydicyclopentadiene (pDCPD) is emerging as a compelling thermoset polymer matrix for
composite materials, demonstrating exceptional impact resistance and a unique combination of
properties that distinguish it from traditional materials used in ballistic applications. Recent
studies have highlighted its potential to provide robust protection while offering advantages in
certain environmental conditions.

Superior Performance Across a Broad Temperature
Range

A significant advantage of pDCPD is its consistent and superior ballistic performance over a
wide temperature range, from -55 to 75 °C.[1][2] This is in contrast to typical highly crosslinked
epoxy networks, which can become brittle at low temperatures.[1][2] This characteristic makes
pDCPD a reliable material for applications in environments with fluctuating temperatures.

Overcoming the Strength vs. Energy Dissipation
Trade-off
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pDCPD composites exhibit the potential to circumvent the common trade-off between structural
integrity and energy dissipation often encountered with conventional crosslinked polymers.[1]
[2] The material shows a remarkable 300—400% improvement in ballistic energy dissipation
compared to structural epoxy resins, as measured by the projectile penetration kinetic energy
(KE50).[1] This superior performance is attributed to its higher fracture toughness and lower
yield stress relative to typical epoxies.[1][2]

Insights into Failure Mechanisms

Molecular dynamics simulations suggest that the impressive ballistic performance of pDCPD
stems from the absence of strong non-covalent interactions and the facile formation of
nanoscale voids, which help to accommodate strain during impact.[1][2] Under ballistic impact,
pDCPD composites absorb energy through significant permanent deformation, including
interlaminar matrix cracking and localized kinking fractures.[3]

Data Presentation: A Comparative Overview

The following tables summarize the quantitative data on the ballistic performance of pDCPD,
aramid (Kevlar®), and UHMWPE (Dyneema®) composites based on available experimental
findings. It is important to note that the data is collated from different studies with varying
experimental conditions.
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Material L. Areal Density (
Projectile V50 (ml/s) Source
System kg/m 2)
pDCPD » Data Not -
. Not Specified ) Not Specified
Composite Available
Kevlar®/Epoxy 9mm FMJ ~312 Not Specified [4]
Higher than N
Kevlar®/PU 9mm FMJ Not Specified [5]
Kevlar/Epoxy
UHMWPE
(Dyneema® 1.1g FSP Not Specified Varied [6]
SB21)
UHMWPE
Higher than )
(Dyneema® 1.1g FSP Varied [6]
SB21
SB117)
Kevlar®/ UHMW 0.38 LRN & N N
. Not Specified Not Specified [7]
PE Hybrid 0.357 SJSP
) Target
Material L. Energy .
Projectile . Thickness Source
System Absorption (J)
(mm)
N 300-400% > -~
pDCPD Not Specified Not Specified [1]
Epoxy
Ramie/Epoxy +
0.5% Graphene Not Specified 130.3 Not Specified [8]
Oxide
» Data Not .
Kevlar®/Epoxy Not Specified ) Not Specified
Available
Specific Ener
UHMWPE/Alumi P _ & N
9mm Absorption: 26- Not Specified [9]

num Honeycomb

34 J-cm/g
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] Back-Face
Material o .
Projectile Signature Standard Source
System
(BFS) (mm)
pDCPD/Aramid - -
) .44 Magnum Not Specified Not Specified [10]
Fabric
Kevlar® LFT
9mm FMJ 23.11 (average) NIJ 0101.06 [11]

SB1 (24 layers)

30% reduction
UHMWPE Hybrid  Not Specified with carbon fiber Not Specified [12]

layers

Note: The V50 ballistic limit is the velocity at which a projectile has a 50% probability of
penetrating the armor. Energy absorption indicates the amount of kinetic energy the material
can dissipate upon impact. Back-face signature (BFS) is the depth of indentation on the back of
the armor after a non-perforating impact, with the NIJ standard limit being 44mm.[13]

Experimental Protocols

The ballistic performance data cited in this guide are primarily based on standardized testing
methodologies, including those established by the National Institute of Justice (NIJ) and NATO
(STANAG).

V50 Ballistic Limit Testing (Based on STANAG 2920)

This test determines the velocity at which there is a 50% probability of a projectile penetrating
the target.

o Projectile: Fragment Simulating Projectiles (FSPs) of a specified mass and caliber are used.
o Target: The composite panel is securely mounted in a fixture.

» Velocity Measurement: A chronograph system is used to measure the velocity of each
projectile before impact.
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e Procedure: A series of shots are fired at varying velocities. The outcome of each shot
(penetration or no penetration) is recorded.

e V50 Calculation: The V50 is calculated as the arithmetic mean of an equal number of the
highest partial penetration velocities and the lowest complete penetration velocities.

Back-Face Signature (BFS) Measurement (Based on NIJ
Standards)

This test measures the deformation on the rear face of the armor upon a non-perforating
impact.

o Backing Material: The armor panel is placed in front of a block of backing material, typically
Roma Plastilina No. 1 clay, which has been conditioned to a specific consistency.

» Projectile and Velocity: A specific type of ammunition is fired at a designated velocity.

o Impact: The projectile impacts the armor, and if it does not perforate, it creates an indentation
in the clay backing.

o Measurement: The depth of the indentation (BFS) in the clay is measured using a caliper.
The maximum allowable BFS under NIJ Standard-0101.06 is 44 mm.[13]

Visualizing Ballistic Impact on pDCPD Composites

The following diagrams illustrate the experimental workflow for ballistic testing and the logical
progression of energy dissipation and failure mechanisms within pDCPD composites upon
impact.
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Caption: Experimental workflow for ballistic testing of pDCPD composites.
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Caption: Logical flow of energy dissipation and failure in pDCPD composites.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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